58-46-8

Tetrabenazine

In Stock

• CAS RN:
• 58-46-8

• Formula:
• C19H27NO3

• InChI:
• InChI=1S/C19H27NO3/c1-12(2)7-14-11-20-6-5-13-8-18(22-3)19(23-4)9-15(13)16(20)10-17(14)21/h8-9,12,14,16H,5-7,10-11H2,1-4H3

• InChIKey:
• MKJIEFSOBYUXJB-HOCLYGCPSA-N

• Tetrabenazine is an inhibitor of vesicular monoamine transporter 2 (VMAT2) that is selective over VMAT1 (Kis = 97 and >20,000 nM, respectively, in a serotonin uptake assay). It dose-dependently reduces levels of the monoamines norepinephrine, dopamine, and serotonin (5-HT; ) in rat brain and has been used to induce depressive-like behavior in animal models. Tetrabenazine (5 mg/kg) improves performance in balance beam and rotarod tests and prevents decreases in the number of striatal medium spiny neurons (MSNs) in a YAC128 transgenic mouse model of Huntington's disease. Formulations containing tetrabenazine have been used in the treatment of chorea associated with Huntington's disease.
  The vesicular monoamine transporter type 2 (VMAT2) inhibitors are agents that cause a depletion of neuroactive peptides such as dopamine in nerve terminals and are used to treat chorea d...

2,4,6-Tris(pentafluoroethyl)-1,3,5-triazine

In Stock

• CAS RN:
• 858-46-8

• Formula:
• C9F15N3

• InChI:
• InChI=1S/C9F15N3/c10-4(11,7(16,17)18)1-25-2(5(12,13)8(19,20)21)27-3(26-1)6(14,15)9(22,23)24

• InChIKey:
• MQBPAXAOMVELQG-UHFFFAOYSA-N

• 2,4,6-Tris(pentafluoroethyl)-1,3,5-triazine is a useful research compound. Its molecular formula is C9F15N3 and its molecular weight is 435.09 g/mol. The purity is usually 95%.

4-(1,1,2,2,2-Pentafluoroethoxy)phenol

In Stock

• CAS RN:
• 658-46-8

• Formula:
• C8H5F5O2

• InChI:
• InChI=1S/C8H5F5O2/c9-7(10,11)8(12,13)15-6-3-1-5(14)2-4-6/h1-4,14H

• InChIKey:
• SSIHBJIMARRDHZ-UHFFFAOYSA-N

• 4-(1,1,2,2,2-Pentafluoroethoxy)phenol is a useful research compound. Its molecular formula is C8H5F5O2 and its molecular weight is 228.12 g/mol. The purity is usually 95%.

3-Fluorocinnamic acid

In Stock

• CAS RN:
• 458-46-8

• Formula:
• C9H7FO2

• InChI:
• InChI=1S/C9H7FO2/c10-8-3-1-2-7(6-8)4-5-9(11)12/h1-6H,(H,11,12)/b5-4+

• InChIKey:
• RTSIUKMGSDOSTI-SNAWJCMRSA-N

• m-Fluorocinnamic acid is a bioactive chemical.

{[(2-Methylprop-2-en-1-yl)oxy]methyl}benzene

In Stock

• CAS RN:
• 5658-46-8

• Formula:
• C11H14O

• InChI:
• InChI=1S/C11H14O/c1-10(2)8-12-9-11-6-4-3-5-7-11/h3-7H,1,8-9H2,2H3

• InChIKey:
• CYZYBHBEBHVRMJ-UHFFFAOYSA-N

• {[(2-Methylprop-2-en-1-yl)oxy]methyl}benzene is a useful research compound. Its molecular formula is C11H14O and its molecular weight is 162.23 g/mol. The purity is usually 95%.

Oxazol-5-amine

In Stock

• CAS RN:
• 97958-46-8

• Formula:
• C3H4N2O

• InChI:
• InChI=1S/C3H4N2O/c4-3-1-5-2-6-3/h1-2H,4H2

• InChIKey:
• YBEAMOBHNFDQMM-UHFFFAOYSA-N

• Oxazol-5-amine, also known as Oxazol-5-amine, is a useful research compound. Its molecular formula is C3H4N2O and its molecular weight is 84.08 g/mol. The purity is usually 95%.

N-bicyclo[2.2.1]hept-5-en-2-yl-N'-(3-hydroxy-1,1-dimethylpropyl)thiourea

Usually In Stock

• CAS RN:
• 681258-46-8

• Formula:
• C13H22N2OS

• InChI:
• InChI=1S/C13H22N2OS/c1-13(2,5-6-16)15-12(17)14-11-8-9-3-4-10(11)7-9/h3-4,9-11,16H,5-8H2,1-2H3,(H2,14,15,17)

• InChIKey:
• BHQXQRWITRWDKM-UHFFFAOYSA-N

• N-bicyclo[2.2.1]hept-5-en-2-yl-N'-(3-hydroxy-1,1-dimethylpropyl)thiourea is a useful research compound. Its molecular formula is C13H22N2OS and its molecular weight is 254.39. The purity is usually 95%.

2-(5-(3,4-dimethoxyphenyl)isoxazol-3-yl)-N-(thiophen-2-ylmethyl)acetamide

In Stock

• CAS RN:
• 953158-46-8

• Formula:
• C18H18N2O4S

• InChI:
• InChI=1S/C18H18N2O4S/c1-22-15-6-5-12(8-17(15)23-2)16-9-13(20-24-16)10-18(21)19-11-14-4-3-7-25-14/h3-9H,10-11H2,1-2H3,(H,19,21)

• InChIKey:
• ZTERFDROWRZLBZ-UHFFFAOYSA-N

• 2-(5-(3,4-dimethoxyphenyl)isoxazol-3-yl)-N-(thiophen-2-ylmethyl)acetamide is a useful research compound. Its molecular formula is C18H18N2O4S and its molecular weight is 358.41. The purity is usually 95%.

3,4-Difluoro-4'-[8-(1,4-dioxa-8-azaspiro[4.5]decyl)methyl]benzophenone

In Stock

• CAS RN:
• 898758-46-8

• Formula:
• C21H21F2NO3

• InChI:
• InChI=1S/C21H21F2NO3/c22-18-6-5-17(13-19(18)23)20(25)16-3-1-15(2-4-16)14-24-9-7-21(8-10-24)26-11-12-27-21/h1-6,13H,7-12,14H2

• InChIKey:
• QCXMQNQKPXVPCB-UHFFFAOYSA-N

• 3,4-Difluoro-4'-[8-(1,4-dioxa-8-azaspiro[4.5]decyl)methyl]benzophenone is a useful research compound. Its molecular formula is C21H21F2NO3 and its molecular weight is 373.4 g/mol. The purity is usually 95%.

3-(2-methoxyphenyl)-9-(thiophen-2-ylmethyl)-9,10-dihydrochromeno[8,7-e][1,3]oxazin-4(8H)-one

In Stock

• CAS RN:
• 929858-46-8

• Formula:
• C23H19NO4S

• InChI:
• InChI=1S/C23H19NO4S/c1-26-20-7-3-2-6-16(20)19-13-27-23-17(22(19)25)8-9-21-18(23)12-24(14-28-21)11-15-5-4-10-29-15/h2-10,13H,11-12,14H2,1H3

• InChIKey:
• XZCINFGSUJGMGI-UHFFFAOYSA-N

• 3-(2-methoxyphenyl)-9-(thiophen-2-ylmethyl)-9,10-dihydrochromeno[8,7-e][1,3]oxazin-4(8H)-one is a useful research compound. Its molecular formula is C23H19NO4S and its molecular weight is 405.47. The purity is usually 95%.

Methyl 4-amino-5-methoxy-5-methyl-2-oxofuran-3-carboxylate

• CAS RN:
• 157558-46-8

• Formula:
• C8H11NO5

• InChI:
• InChI=1S/C8H11NO5/c1-8(13-3)5(9)4(6(10)12-2)7(11)14-8/h9H2,1-3H3

• InChIKey:
• IQZBXTMIRATHPO-UHFFFAOYSA-N

• Methyl 4-amino-5-methoxy-5-methyl-2-oxofuran-3-carboxylate, also known as Methyl 4-amino-5-methoxy-5-methyl-2-oxofuran-3-carboxylate, is a useful research compound. Its molecular formula is C8H11NO5 and its molecular weight is 201.18 g/mol. The purity is usually 95%.

Tert-butyl 2-(bromomethyl)pyrrolidine-1-carboxylate

In Stock

• CAS RN:
• 181258-46-8

• Formula:
• C10H18BrNO2

• InChI:
• InChI=1S/C10H18BrNO2/c1-10(2,3)14-9(13)12-6-4-5-8(12)7-11/h8H,4-7H2,1-3H3

• InChIKey:
• OSMADJAEHVCZKN-UHFFFAOYSA-N

• Tert-butyl 2-(bromomethyl)pyrrolidine-1-carboxylate is a useful research compound. Its molecular formula is C10H18BrNO2 and its molecular weight is 264.16 g/mol. The purity is usually 95%.

2-{[(9H-fluoren-9-yl)methoxy]carbonyl}-6-hydroxy-1,2,3,4-tetrahydroisoquinoline-1-carboxylic acid

In Stock

• CAS RN:
• 1344158-46-8

• Formula:
• C25H21NO5

• 2-{[(9H-fluoren-9-yl)methoxy]carbonyl}-6-hydroxy-1,2,3,4-tetrahydroisoquinoline-1-carboxylic acid is a useful research compound. Its molecular formula is C25H21NO5 and its molecular weight is 415.4. The purity is usually 95%.

2-chloro-4-methyl-5H,7H,8H-pyrano[4,3-b]pyridine

In Stock

• CAS RN:
• 1823358-46-8

• Formula:
• C9H10ClNO

• 2-chloro-4-methyl-5H,7H,8H-pyrano[4,3-b]pyridine is a useful research compound. Its molecular formula is C9H10ClNO and its molecular weight is 183.6. The purity is usually 95%.

3-Bromo-2-fluoro-6-methoxyaniline

In Stock

• CAS RN:
• 1519458-46-8

• Formula:
• C7H7BrFNO

• InChI:
• InChI=1S/C7H7BrFNO/c1-11-5-3-2-4(8)6(9)7(5)10/h2-3H,10H2,1H3

• InChIKey:
• DYYFJEFOAVDMJB-UHFFFAOYSA-N

• 3-Bromo-2-fluoro-6-methoxyaniline is a useful research compound. Its molecular formula is C7H7BrFNO and its molecular weight is 220.041. The purity is usually 95%.